Cas no 2026288-96-8 (1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine)

• Product Name: 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine
• CAS No: 2026288-96-8
• MF: C₁₀H₁₃BrFNS
• MW: 278.184324026108
• CID: 5309237
• PubChem ID: 164659355
• Update Time: 2025-06-11

1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine Chemical and Physical Properties

Names and Identifiers

• 2026288-96-8
• AKOS040888014
• 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine
• F6837-1726
• 1-[(4-Bromo-2-thienyl)methyl]-4-fluoropiperidine

• Inchi： 1S/C10H13BrFNS/c11-8-5-10(14-7-8)6-13-3-1-9(12)2-4-13/h5,7,9H,1-4,6H2
• InChI Key： QWQMCOOSOWSSFR-UHFFFAOYSA-N
• SMILES： N1(CC2SC=C(Br)C=2)CCC(F)CC1

Computed Properties

• Exact Mass: 276.99361g/mol
• Monoisotopic Mass: 276.99361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 31.5Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 309.1±42.0 °C(Predicted)
• pka: 6.23±0.10(Predicted)

Additional information on 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine

1-[(4-Bromothiophen-2-yl)methyl]-4-fluoropiperidine: A Comprehensive Overview

The compound with CAS No 2026288-96-8, commonly referred to as 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a piperidine ring substituted with a fluorine atom at the 4-position and a (4-bromothiophen-2-yl)methyl group at the 1-position. These substituents play a crucial role in determining its chemical behavior and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. The presence of the fluorine atom at the 4-position introduces electronic effects that can modulate the molecule's interaction with biological targets. Similarly, the (4-bromothiophen-2-yl)methyl group contributes to the molecule's hydrophobicity and aromaticity, making it an attractive candidate for various chemical reactions. Researchers have explored the use of this compound in synthesizing bioactive molecules, particularly in the field of medicinal chemistry.

The synthesis of 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine involves a series of well-established organic reactions. The starting material typically includes a bromothiophene derivative, which is subjected to nucleophilic substitution or coupling reactions to introduce the piperidine moiety. The introduction of the fluorine atom is often achieved through electrophilic substitution or fluorination techniques. The optimization of these reaction conditions has been a focus of recent research, aiming to improve yield and purity while minimizing environmental impact.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its versatility allows it to be used in the construction of heterocyclic compounds, which are essential components of many pharmaceutical agents. For instance, derivatives of this compound have been investigated for their anti-inflammatory, analgesic, and antipsychotic properties. These findings underscore its importance in drug design and development.

In addition to its pharmacological applications, 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light at specific wavelengths is highly valued.

The study of this compound has also contributed to our understanding of sulfur-containing heterocycles. Thiophene derivatives are known for their stability and reactivity, making them valuable intermediates in organic synthesis. The bromine substituent on the thiophene ring further enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This has led to its use in cross-coupling reactions, which are fundamental to modern organic chemistry.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine. Green chemistry principles are being applied to minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic systems that promote selective transformations are being explored as alternatives to traditional methods that involve toxic solvents or reagents.

In conclusion, 1-[(4-bromothiophen-2-yl)methyl]-4-fluoropiperidine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.